Cas no 2228372-25-4 (1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid)
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2228372-25-4
- EN300-1786933
- 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
-
- Inchi: 1S/C13H20N2O2/c1-4-15-10(3)11(9(2)14-15)13(12(16)17)7-5-6-8-13/h4-8H2,1-3H3,(H,16,17)
- InChI Key: FOOMKPOYOHEHRO-UHFFFAOYSA-N
- SMILES: OC(C1(C2C(C)=NN(CC)C=2C)CCCC1)=O
Computed Properties
- Exact Mass: 236.152477885g/mol
- Monoisotopic Mass: 236.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.1Ų
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1786933-0.05g |
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid |
2228372-25-4 | 0.05g |
$1020.0 | 2023-09-19 | ||
| Enamine | EN300-1786933-0.1g |
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid |
2228372-25-4 | 0.1g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1786933-0.25g |
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid |
2228372-25-4 | 0.25g |
$1117.0 | 2023-09-19 | ||
| Enamine | EN300-1786933-0.5g |
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid |
2228372-25-4 | 0.5g |
$1165.0 | 2023-09-19 | ||
| Enamine | EN300-1786933-1.0g |
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid |
2228372-25-4 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1786933-2.5g |
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid |
2228372-25-4 | 2.5g |
$2379.0 | 2023-09-19 | ||
| Enamine | EN300-1786933-5.0g |
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid |
2228372-25-4 | 5g |
$3520.0 | 2023-06-03 | ||
| Enamine | EN300-1786933-10.0g |
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid |
2228372-25-4 | 10g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1786933-1g |
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid |
2228372-25-4 | 1g |
$1214.0 | 2023-09-19 | ||
| Enamine | EN300-1786933-5g |
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid |
2228372-25-4 | 5g |
$3520.0 | 2023-09-19 |
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
Comprehensive Overview of 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2228372-25-4)
The compound 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2228372-25-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This cyclopentane-carboxylic acid derivative features a pyrazole ring substitution, which is known for its versatile pharmacological properties. Researchers are increasingly exploring its potential applications in drug discovery, particularly as a bioactive scaffold for targeting enzymes and receptors.
One of the key reasons for the growing interest in this compound is its molecular architecture, which combines a cyclopentane core with a 1-ethyl-3,5-dimethylpyrazole moiety. This combination offers a balance of lipophilicity and steric hindrance, making it an attractive candidate for modulating protein-ligand interactions. Recent studies have highlighted its potential in the development of anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine.
From a synthetic perspective, 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid can be prepared through multi-step organic reactions, including cyclization and carboxylation strategies. Its CAS registry number (2228372-25-4) ensures precise identification in chemical databases, facilitating research reproducibility. The compound’s physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems.
In the context of green chemistry, this molecule has also been evaluated for its environmental footprint. Innovations in catalytic synthesis and solvent-free reactions are being explored to optimize its production, addressing the demand for sustainable pharmaceutical manufacturing. These advancements resonate with the global push toward eco-friendly chemical processes, a topic frequently searched by academia and industry professionals alike.
Another area of interest is the compound’s potential role in metabolic pathway modulation. Preliminary data suggest that its carboxylic acid group and pyrazole ring may interact with key metabolic enzymes, offering avenues for therapeutic intervention in metabolic disorders. This aligns with the rising focus on personalized healthcare and nutraceutical development, which are hot topics in biomedical research.
Furthermore, the structure-activity relationship (SAR) of 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid is under investigation to identify analogs with enhanced efficacy. Computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, a methodology frequently queried in cheminformatics forums.
In summary, 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2228372-25-4) represents a promising compound with multifaceted applications. Its integration into drug discovery pipelines and material science underscores its relevance in contemporary research. As scientific inquiries into its mechanisms expand, this molecule is poised to contribute significantly to advancements in pharmaceutical innovation and biomolecular engineering.
2228372-25-4 (1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)